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Compound of Interest

Compound Name: Flumecinol

Cat. No.: B1672879 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Flumecinol (also known as 3-

trifluoromethyl-alpha-ethylbenzhydrol or Zixoryn) is not readily available in public domains. The

following guidance is based on general best practices for handling chemical compounds with

incompletely characterized hazards in a research and development setting. A substance-

specific risk assessment should be conducted by qualified personnel before any handling of

Flumecinol.

Researchers and laboratory personnel must exercise caution when handling Flumecinol.
While one clinical study noted its safety at therapeutic doses, this does not preclude potential

hazards associated with handling the pure substance in a laboratory setting.[1] Information

from a manufacturer's material data safety sheet indicated an LD50 of >25 g/kg (oral-rat) and

an LC50 of 95 g/m3/2 h (inhalation-mouse), suggesting some level of toxicity.

Personal Protective Equipment (PPE)
A conservative approach to PPE is recommended due to the lack of comprehensive safety

data. The following table summarizes the recommended PPE for various laboratory activities

involving Flumecinol.
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Activity
Recommended Personal Protective
Equipment (PPE)

Receiving and Unpacking - Nitrile gloves

Weighing and Aliquoting (Solid)

- Nitrile gloves (double-gloving recommended)-

Lab coat or disposable gown- Safety glasses

with side shields or chemical splash goggles-

N95 or higher-rated respirator (if not handled in

a certified chemical fume hood)

Solution Preparation and Handling

- Nitrile gloves- Lab coat or disposable gown-

Chemical splash goggles- Face shield (if splash

hazard exists)

Spill Cleanup

- Nitrile gloves (double-gloving recommended)-

Disposable gown- Chemical splash goggles-

Face shield- Appropriate respiratory protection

(based on spill size and volatility)

Waste Disposal

- Nitrile gloves- Lab coat or disposable gown-

Safety glasses with side shields or chemical

splash goggles

Operational Plan for Handling Flumecinol
A systematic approach to handling Flumecinol is crucial to minimize exposure and ensure

safety.

1. Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks in a well-ventilated area.

Verify that the container is properly labeled with the chemical name, concentration, and any

available hazard information.

Log the receipt of the chemical in the laboratory inventory.

2. Storage:
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Store Flumecinol in a cool, dry, and well-ventilated area, away from incompatible materials.

Keep the container tightly sealed when not in use.

Ensure the storage area is clearly labeled.

3. Preparation and Use:

All handling of solid Flumecinol should be performed in a certified chemical fume hood to

minimize inhalation exposure.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Use appropriate labware and equipment, ensuring it is clean and compatible with the

chemical.

Clearly label all solutions with the chemical name, concentration, date of preparation, and

preparer's initials.

4. Transportation:

When moving Flumecinol within the laboratory or facility, use a secondary container to

prevent spills in case the primary container fails.

5. Disposal Plan:

All Flumecinol waste, including empty containers, contaminated PPE, and unused material,

should be considered chemical waste.

Dispose of waste in designated, properly labeled, and sealed containers.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of Flumecinol down the drain or in the regular trash.[2][3][4][5]

If Flumecinol is not on the FDA's flush list, it should not be flushed.[5][6] For non-flush list

medicines, the FDA recommends mixing them with an unappealing substance, placing them

in a sealed container, and discarding them in the household trash if a take-back program is
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unavailable.[4][5] However, for a research chemical, disposal as hazardous waste is the

more appropriate route.

Experimental Workflow for Handling Flumecinol
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Weigh Flumecinol in Fume Hood

Prepare Solution in Fume Hood

Transport in Secondary Container

Conduct Experiment

Decontaminate Work Area

Dispose of Waste in Labeled Container

Doff PPE
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Emergency Response

Flumecinol Exposure

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash area with soap and water for 15 min.

Flush eyes with water for 15 min. Move to fresh air. Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Flumecinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672879#personal-protective-equipment-for-
handling-flumecinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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